Cas no 99759-19-0 (b-D-Glucopyranoside, (3b,5a,25R)-spirostan-3-yl 4-O-b-D-glucopyranosyl-)

• Product Name: b-D-Glucopyranoside, (3b,5a,25R)-spirostan-3-yl 4-O-b-D-glucopyranosyl-
• CAS No: 99759-19-0
• MF: C₃₉H₆₄O₁₃
• MW: 740.917674064636
• CID: 805776
• PubChem ID: 9896801
• Update Time: 2025-04-19

b-D-Glucopyranoside, (3b,5a,25R)-spirostan-3-yl 4-O-b-D-glucopyranosyl- Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, (3b,5a,25R)-spirostan-3-yl 4-O-b-D-glucopyranosyl-
• TIQUESIDE
• SCHEMBL114103
• b-D-Glucopyranoside,(3b,5a,25r)-spirostan-3-yl 4-O-b-D-glucopyranosyl-
• Q27252173
• 99759-19-0
• CP-88,818
• CHEMBL4297143
• BETA.-D-GLUCOPYRANOSIDE, (3.BETA.,5.ALPHA.,25R)-SPIROSTAN-3-YL 4-O-.BETA.-D-GLUCOPYRANOSYL-
• 1AW8P77HKJ
• (25R)-5alpha-Spirostan-3beta-yl 4-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
• D06165
• beta-D-Glucopyranoside, (3beta,5alpha,25R)-spirostan-3-yl 4-O-beta-D-glucopyranosyl-
• Tiqueside [USAN:INN]
• Tiqueside (USAN/INN)
• UNII-1AW8P77HKJ
• CP 88818; Tigogenin cellobioside; Tigogenyl -cellobioside
• TIQUESIDE [INN]
• (3beta,5alpha,25R)-spirostan-3-yl 4-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
• TIQUESIDE [USAN]
• CP-88818

• Inchi： 1S/C39H64O13/c1-18-7-12-39(47-17-18)19(2)28-25(52-39)14-24-22-6-5-20-13-21(8-10-37(20,3)23(22)9-11-38(24,28)4)48-35-33(46)31(44)34(27(16-41)50-35)51-36-32(45)30(43)29(42)26(15-40)49-36/h18-36,40-46H,5-17H2,1-4H3/t18-,19+,20+,21+,22-,23+,24+,25+,26-,27-,28+,29-,30+,31-,32-,33-,34-,35-,36+,37+,38+,39-/m1/s1
• InChI Key： GUSVHVVOABZHAH-OPZWKQDFSA-N
• SMILES： O1[C@]2(CC[C@@H](C)CO2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC[C@H]4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]12C)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O

Computed Properties

• Exact Mass: 740.43500
• Monoisotopic Mass: 740.435
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 52
• Rotatable Bond Count: 6
• Complexity: 1270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 22
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 197A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.36
• Boiling Point: 862.8°Cat760mmHg
• Flash Point: 475.6°C
• Refractive Index: 1.606
• PSA: 196.99000
• LogP: 1.44220